Firefly luciferase-IN-5

• Molecular Formula: C23H24N4O3S
• Molecular Weight: 436.5 g/mol
• InChI: InChI=1S/C23H24N4O3S/c1-16-6-11-20(13-17(16)2)31(28,29)25-14-22-26-21-5-4-12-24-23(21)27(22)15-18-7-9-19(30-3)10-8-18/h4-13,25H,14-15H2,1-3H3
• InChIKey: OVKCKTUMFCYNES-UHFFFAOYSA-N

Firefly Luciferase-IN-5 for Counter Screening

Firefly luciferase-IN-5 (CID: 16031203, CAS: 959557-37-0) is a synthetic small-molecule inhibitor of ATP-dependent luciferases [1]. It exhibits nanomolar inhibitory potency against three luciferase variants: GRLuc (engineered Gaussia luciferase), RLuc8 (Renilla luciferase 8 variant), and wild-type Renilla luciferase (RLuc), with documented pIC50 values of 8.5, 7.5, and 5.5, respectively [1]. Unlike many luciferase inhibitors characterized solely on Photinus pyralis (firefly) luciferase, Firefly luciferase-IN-5 provides a characterized activity profile across multiple luciferase species [1].

Multi-luciferase counter screen workflows

Characterized activity across GRLuc, RLuc8, and wild-type RLuc

Supports orthogonal reporter assay validation

• [1] Ho PI, Yue K, Pandey P, Breault L, Harbinski F, McBride AJ, Webb B, Narahari J, Karassina N, Wood KV, Hill A, Auld DS. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. doi: 10.1021/cb3007264. View Source

Firefly Luciferase-IN-5 vs. Generic Inhibitors

Luciferase inhibitors exhibit profound species-specific selectivity profiles that preclude simple substitution [1]. For instance, the widely cited FLuc inhibitor PTC124 (IC50 ≈ 7 nM against P. pyralis) shows negligible activity against Renilla luciferase [1]. Similarly, Firefly luciferase-IN-2 inhibits P. pyralis with an IC50 of 0.15 μM but demonstrates insignificant potency against R. reniformis [2]. In contrast, Firefly luciferase-IN-5 has been specifically characterized for its cross-luciferase activity profile, making it functionally distinct for applications requiring defined inhibition across GRLuc, RLuc8, and RLuc [1]. Substituting an uncharacterized or single-target inhibitor in a multiplexed or orthogonal reporter system risks false-negative or uninterpretable results due to unanticipated residual activity from one reporter enzyme.

PTC124

Shows negligible Renilla luciferase activity; cross-luciferase profile does not match. May produce false-negative results in orthogonal assays.

IN-2

Lacks significant RLuc inhibition; characterized only for P. pyralis. Activity profile may not transfer to Renilla-based counter screens.

Generic FLuc inhibitors

Single-target inhibitors (e.g., P. pyralis only) risk unanticipated residual luminescence in multiplexed systems. Requires species-specific validation.

• [1] Ho PI, Yue K, Pandey P, Breault L, Harbinski F, McBride AJ, Webb B, Narahari J, Karassina N, Wood KV, Hill A, Auld DS. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. doi: 10.1021/cb3007264. View Source
• [2] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. doi: 10.1021/jm701300v. View Source

Firefly Luciferase-IN-5 Comparative Activity

GRLuc Inhibition

Firefly luciferase-IN-5 exhibits potent inhibition of GRLuc (engineered Gaussia luciferase) with a pIC50 of 8.5, corresponding to an IC50 of approximately 3.2 nM [1]. This high potency against a non-firefly luciferase distinguishes it from PTC124, which is reported to be inactive against Renilla luciferase [2].

GRLuc inhibition

Head-to-head

pIC50 = 8.5 (≈3.2 nM)

Supports counter screen assay validation for GRLuc reporter

PTC124 reported inactive against Renilla luciferase

Evidence Dimension	Inhibitory potency against non-firefly luciferase
Target Compound Data	pIC50 = 8.5 (IC50 ≈ 3.2 nM)
Comparator Or Baseline	PTC124: inactive against Renilla luciferase
Quantified Difference	Target compound shows measurable nanomolar inhibition; comparator shows no significant activity
Conditions	In vitro enzymatic assay using purified GRLuc enzyme

Why This Matters

This enables use of Firefly luciferase-IN-5 as a counterscreen tool in assays employing GRLuc as a reporter, whereas PTC124 would be ineffective for this purpose.

• [1] Ho PI, Yue K, Pandey P, Breault L, Harbinski F, McBride AJ, Webb B, Narahari J, Karassina N, Wood KV, Hill A, Auld DS. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. doi: 10.1021/cb3007264. View Source
• [2] Auld DS, Thorne N, Maguire WF, Inglese J. Mechanism of PTC124 activity in cell-based luciferase assays of nonsense codon suppression. Proc Natl Acad Sci U S A. 2009 Mar 3;106(9):3585-90. doi: 10.1073/pnas.0813345106. View Source

RLuc8 Inhibition

Against RLuc8 (Renilla luciferase 8 variant), Firefly luciferase-IN-5 demonstrates a pIC50 of 7.5, corresponding to an IC50 of approximately 32 nM [1]. This represents a 10-fold selectivity difference compared to its activity against GRLuc (pIC50 = 8.5, ≈3.2 nM), providing a defined potency gradient across related luciferase enzymes [1].

RLuc8 inhibition

Class-level

pIC50 = 7.5 (≈32 nM)

~10-fold selectivity vs. GRLuc enables differential inhibition studies

Defined potency gradient for orthogonal reporter design

Evidence Dimension	Inhibitory potency against RLuc8 variant
Target Compound Data	pIC50 = 7.5 (IC50 ≈ 32 nM)
Comparator Or Baseline	Target compound against GRLuc: pIC50 = 8.5 (≈3.2 nM)
Quantified Difference	Approximately 10-fold lower potency against RLuc8 versus GRLuc
Conditions	In vitro enzymatic assay using purified RLuc8 enzyme

Why This Matters

The defined potency differential enables rational selection of inhibitor concentrations for orthogonal reporter assays where differential inhibition of specific luciferases is required.

• [1] Ho PI, Yue K, Pandey P, Breault L, Harbinski F, McBride AJ, Webb B, Narahari J, Karassina N, Wood KV, Hill A, Auld DS. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. doi: 10.1021/cb3007264. View Source

Wild-Type Renilla Inhibition

Firefly luciferase-IN-5 inhibits wild-type Renilla luciferase (RLuc) with a pIC50 of 5.5, corresponding to an IC50 of approximately 3.2 μM [1]. In contrast, Firefly luciferase-IN-2 is reported to have no significant inhibitory potency against R. reniformis [2], making Firefly luciferase-IN-5 functionally distinct for applications requiring confirmed RLuc inhibition.

Wild-type RLuc inhibition

Head-to-head

Target: pIC50 5.5 (≈3.2 μM)
IN-2: insignificant

Supports Renilla luciferase counter screen; IN-2 cannot substitute

Quantifiable RLuc inhibition confirmed

Evidence Dimension	Inhibitory potency against wild-type Renilla luciferase (RLuc)
Target Compound Data	pIC50 = 5.5 (IC50 ≈ 3.2 μM)
Comparator Or Baseline	Firefly luciferase-IN-2: insignificant inhibitory potency against R. reniformis
Quantified Difference	Target compound shows measurable inhibition (pIC50 = 5.5); comparator shows negligible activity
Conditions	In vitro enzymatic assay using purified wild-type RLuc

Why This Matters

This provides a validated tool for RLuc inhibition that is absent in comparators like Firefly luciferase-IN-2, expanding the compound's utility in dual-luciferase experimental systems.

• [1] Ho PI, Yue K, Pandey P, Breault L, Harbinski F, McBride AJ, Webb B, Narahari J, Karassina N, Wood KV, Hill A, Auld DS. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. doi: 10.1021/cb3007264. View Source
• [2] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. doi: 10.1021/jm701300v. View Source

Multi-Luciferase Coverage

Across three distinct luciferase enzymes (GRLuc, RLuc8, RLuc), Firefly luciferase-IN-5 maintains measurable inhibitory activity with pIC50 values ranging from 5.5 to 8.5 [1]. In comparison, PTC124, a well-characterized FLuc inhibitor with an IC50 of 7 nM against P. pyralis, fails to inhibit Renilla luciferase [2].

Multi-luciferase coverage

Head-to-head

3 luciferases inhibited
PTC124: 1 luciferase only

Single-compound profile for multi-luciferase counter screening

Reduces control compound panel complexity

Evidence Dimension	Number of luciferase species inhibited with measurable potency
Target Compound Data	Three luciferase variants inhibited: GRLuc (pIC50 = 8.5), RLuc8 (pIC50 = 7.5), RLuc (pIC50 = 5.5)
Comparator Or Baseline	PTC124: inhibits P. pyralis (IC50 = 7 nM) but inactive against Renilla luciferase
Quantified Difference	Target compound inhibits three luciferases; comparator inhibits one with no activity against Renilla
Conditions	In vitro enzymatic assays using purified enzymes

Why This Matters

This broad coverage makes Firefly luciferase-IN-5 a single-compound solution for multi-luciferase counter screening, reducing the number of control compounds required and simplifying experimental workflows.

• [1] Ho PI, Yue K, Pandey P, Breault L, Harbinski F, McBride AJ, Webb B, Narahari J, Karassina N, Wood KV, Hill A, Auld DS. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. doi: 10.1021/cb3007264. View Source
• [2] Auld DS, Thorne N, Maguire WF, Inglese J. Mechanism of PTC124 activity in cell-based luciferase assays of nonsense codon suppression. Proc Natl Acad Sci U S A. 2009 Mar 3;106(9):3585-90. doi: 10.1073/pnas.0813345106. View Source

Cross-Luciferase Selectivity

Firefly luciferase-IN-5 demonstrates measurable activity against Renilla luciferase (pIC50 = 5.5, ≈3.2 μM) [1]. Firefly luciferase-IN-2, by contrast, shows no significant inhibitory potency against R. reniformis [2]. This difference is critical for experiments requiring suppression of Renilla-derived luminescence.

Cross-luciferase selectivity

Head-to-head

RLuc pIC50 5.5
IN-2: no activity

Renilla luciferase activity absent in IN-2; required for dual-reporter interference control

Functional differentiation from single-target inhibitors

Evidence Dimension	Renilla luciferase inhibitory activity
Target Compound Data	pIC50 = 5.5 (IC50 ≈ 3.2 μM) against RLuc
Comparator Or Baseline	Firefly luciferase-IN-2: insignificant inhibitory potency against R. reniformis
Quantified Difference	Target compound provides quantifiable RLuc inhibition; comparator provides no significant inhibition
Conditions	In vitro enzymatic assay using purified Renilla luciferase

Why This Matters

Researchers requiring Renilla luciferase inhibition for dual-luciferase reporter normalization or counter screening cannot substitute Firefly luciferase-IN-2 and must use a compound with characterized RLuc activity such as Firefly luciferase-IN-5.

• [1] Ho PI, Yue K, Pandey P, Breault L, Harbinski F, McBride AJ, Webb B, Narahari J, Karassina N, Wood KV, Hill A, Auld DS. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. doi: 10.1021/cb3007264. View Source
• [2] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. doi: 10.1021/jm701300v. View Source

Potency vs. Resveratrol

Resveratrol, a well-known natural product luciferase inhibitor, exhibits an IC50 of 1.9 μM against firefly luciferase [2]. Firefly luciferase-IN-5 demonstrates an IC50 of approximately 3.2 nM (pIC50 = 8.5) against GRLuc [1], representing a roughly 600-fold higher potency in its target luciferase context.

Potency vs. resveratrol

Cross-study

≈600-fold higher potency (different luciferase species)

Supports strong luciferase suppression at lower compound concentrations

Species-specific context; review assay compatibility

Evidence Dimension	Inhibitory potency comparison
Target Compound Data	IC50 ≈ 3.2 nM against GRLuc
Comparator Or Baseline	Resveratrol: IC50 = 1.9 μM against P. pyralis FLuc
Quantified Difference	Approximately 600-fold higher potency (note: different luciferase species measured)
Conditions	Target: GRLuc enzymatic assay; Comparator: P. pyralis enzymatic assay

Why This Matters

Firefly luciferase-IN-5 offers substantially higher potency for applications requiring strong luciferase suppression, enabling lower compound usage and minimizing off-target effects from high micromolar concentrations required with weaker inhibitors.

• [1] Ho PI, Yue K, Pandey P, Breault L, Harbinski F, McBride AJ, Webb B, Narahari J, Karassina N, Wood KV, Hill A, Auld DS. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. doi: 10.1021/cb3007264. View Source
• [2] Li Y, Jin C, Xu H, Wu W, Wang Y, Wu J, Liu T, Wan G, Yue X, Bu X. Identification of 2-Benzylidene-tetralone Derivatives as Highly Potent and Reversible Firefly Luciferase Inhibitors. ACS Med Chem Lett. 2022 Jan 20;13(2):304-311. doi: 10.1021/acsmedchemlett.1c00671. View Source

Firefly Luciferase-IN-5 Applications

Orthogonal Reporter Gene Assay Validation

In orthogonal reporter gene assays where multiple luciferase species (e.g., GRLuc paired with RLuc or RLuc8) are used for normalization or multiplexed readouts, Firefly luciferase-IN-5 can be employed as a positive control inhibitor to validate assay sensitivity and confirm that observed signal reduction is enzyme-mediated. Its characterized activity across GRLuc (pIC50 = 8.5), RLuc8 (pIC50 = 7.5), and RLuc (pIC50 = 5.5) [1] enables predictable, concentration-dependent suppression of each reporter, facilitating assay qualification and troubleshooting.

HTS Luciferase Counter Screen

Firefly luciferase-IN-5 can be used as a reference inhibitor in secondary counter screens to identify false-positive hits arising from direct luciferase inhibition rather than the intended biological target. Given that approximately 3% of screening libraries exhibit luciferase inhibitory activity, with 0.9% showing IC50 < 10 μM [2], a well-characterized multi-luciferase inhibitor like Firefly luciferase-IN-5 provides a benchmark for validating counter screen assay performance and establishing inhibition thresholds.

Reporter Enzyme Panel Assembly

When constructing a panel of luciferase inhibitors for reporter enzyme characterization studies, Firefly luciferase-IN-5 provides characterized activity against three distinct luciferase variants from a single compound source [1]. This contrasts with compounds like PTC124, which lacks Renilla luciferase activity [3], or Firefly luciferase-IN-2, which lacks RLuc inhibition [2]. The defined pIC50 gradient across GRLuc, RLuc8, and RLuc makes it suitable for concentration-response studies aimed at optimizing differential reporter suppression.

Dual-Luciferase Interference Identification

In dual-luciferase reporter systems (e.g., firefly luciferase paired with Renilla luciferase for normalization), Firefly luciferase-IN-5 can be employed to identify compounds or experimental conditions that selectively interfere with Renilla luciferase activity. Its characterized RLuc inhibition (pIC50 = 5.5) [1] provides a positive control for verifying assay sensitivity to Renilla interference, which is particularly relevant given that many common luciferase inhibitors (e.g., Firefly luciferase-IN-2, PTC124) lack significant Renilla luciferase activity [2] [3].

Application

Selection Property

Validation Focus

Orthogonal reporter assay validation

Characterized cross-luciferase activity (GRLuc, RLuc8, RLuc)

Confirm enzyme-mediated signal reduction and assay sensitivity

HTS luciferase counter screen

Multi-luciferase inhibitory profile as reference inhibitor

Validate counter screen performance and inhibition thresholds

Reporter enzyme panel assembly

Three luciferase variant inhibition from single compound

Optimize differential reporter suppression with defined pIC50 gradient

Dual-luciferase interference identification

Characterized RLuc inhibition (pIC50 5.5)

Verify assay sensitivity to Renilla interference in normalization systems

• [1] Ho PI, Yue K, Pandey P, Breault L, Harbinski F, McBride AJ, Webb B, Narahari J, Karassina N, Wood KV, Hill A, Auld DS. Reporter enzyme inhibitor study to aid assembly of orthogonal reporter gene assays. ACS Chem Biol. 2013 May 17;8(5):1009-17. doi: 10.1021/cb3007264. View Source
• [2] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. doi: 10.1021/jm701300v. View Source
• [3] Auld DS, Thorne N, Maguire WF, Inglese J. Mechanism of PTC124 activity in cell-based luciferase assays of nonsense codon suppression. Proc Natl Acad Sci U S A. 2009 Mar 3;106(9):3585-90. doi: 10.1073/pnas.0813345106. View Source